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For Immediate Release

[City, State] – A comprehensive review of existing scientific literature reveals a notable scarcity

of dedicated research on the chemical compound 4-Chloro-N,N-diisopropylbenzamide.

While the broader class of benzamide derivatives has been explored for various applications,

including potential therapeutic uses, this specific molecule remains largely uncharacterized in

the public domain.

Our in-depth analysis of chemical databases and scientific publications indicates that while the

synthesis of related benzamide compounds is well-documented, specific experimental

protocols, quantitative biological data, and detailed mechanistic studies for 4-Chloro-N,N-
diisopropylbenzamide are not readily available. The existing literature primarily focuses on

analogs and more complex derivatives, leaving a significant knowledge gap regarding the

specific properties and potential applications of this compound.

Synthesis and Physicochemical Properties
The fundamental structure of 4-Chloro-N,N-diisopropylbenzamide is registered in chemical

databases such as PubChem, with the molecular formula C13H18ClNO.[1] While specific,

experimentally verified data is limited, its basic physicochemical properties can be predicted

using computational models.
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General synthetic routes for benzamides typically involve the reaction of a substituted benzoyl

chloride with an appropriate amine. In the case of 4-Chloro-N,N-diisopropylbenzamide, this

would likely involve the reaction of 4-chlorobenzoyl chloride with diisopropylamine. A general

procedure for a similar compound, 4-chloro-N,N-dimethylbenzamide, involves reacting the

corresponding aryl alcohol with an amine in the presence of tert-butyl hydroperoxide and a

catalyst.[2] Another well-documented synthesis for a related structure, 4-chloro-N-(4-

morpholinyl)benzamide, utilizes the Schotten-Baumann reaction conditions, where 4-

chlorobenzoyl chloride is reacted with morpholine in the presence of a base like triethylamine.

[3]

Table 1: Predicted Physicochemical Properties of 4-Chloro-N,N-diisopropylbenzamide

Property Value Source

Molecular Formula C13H18ClNO [1]

Molecular Weight 239.74 g/mol [1]

XLogP3 3.6 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 3 [1]

Note: The properties listed in this table are computationally predicted and have not been

experimentally verified.

Biological Activity and Potential Applications
There is a significant lack of information regarding the biological activity of 4-Chloro-N,N-
diisopropylbenzamide. While benzamide derivatives, in general, are known to exhibit a wide

range of biological activities, including antibacterial and antifungal effects, no specific studies

have been published detailing the bioactivity of this particular compound.[4]

Research on structurally related molecules offers some context for potential areas of

investigation. For instance, the more complex benzamide derivative mosapride acts as a
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serotonin 5-HT4 receptor agonist, indicating that benzamide structures can interact with

specific biological targets.[5] Another complex benzamide, GSK3787, has been identified as a

selective and irreversible peroxisome proliferator-activated receptor delta (PPARδ) antagonist.

[6] These examples highlight the diverse pharmacological potential within the benzamide class

of compounds. However, it is crucial to note that the biological activity of a compound is highly

dependent on its specific chemical structure, and therefore, the activities of these related

molecules cannot be directly extrapolated to 4-Chloro-N,N-diisopropylbenzamide.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 4-Chloro-N,N-
diisopropylbenzamide are not available in the reviewed literature. However, based on general

laboratory practices for similar compounds, a potential synthetic workflow can be

conceptualized.

Caption: A conceptual workflow for the synthesis and characterization of 4-Chloro-N,N-
diisopropylbenzamide.

Future Directions
The current body of scientific literature presents a clear opportunity for foundational research

into the synthesis, characterization, and biological evaluation of 4-Chloro-N,N-
diisopropylbenzamide. Future studies could focus on:

Definitive Synthesis and Characterization: Developing and publishing a detailed, optimized

protocol for the synthesis of 4-Chloro-N,N-diisopropylbenzamide, accompanied by

comprehensive analytical data (NMR, MS, IR, etc.).

Broad Biological Screening: Conducting a wide range of in vitro assays to screen for

potential biological activities, such as antimicrobial, anticancer, or enzyme inhibitory effects.

Computational Modeling and Docking Studies: Utilizing in silico methods to predict potential

biological targets and guide further experimental investigations.

In conclusion, 4-Chloro-N,N-diisopropylbenzamide represents an under-explored area of

chemical research. While the broader family of benzamides has demonstrated significant

potential, dedicated studies are required to elucidate the specific properties and potential
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applications of this particular compound. Such research would not only contribute to the

fundamental understanding of benzamide chemistry but could also uncover novel applications

in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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